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Compound of Interest

N,N-Dimethyl-m-
Compound Name:
phenylenediamine dihydrochloride

Cat. No. B043698

For Immediate Release

This technical guide provides an in-depth analysis of the physical and chemical properties of
N,N-Dimethyl-m-phenylenediamine dihydrochloride (CAS No: 3575-32-4). The information
presented is curated for researchers, scientists, and professionals in drug development,
offering a concise and data-driven overview of this compound's key physical attributes.

Physical Appearance and Form

N,N-Dimethyl-m-phenylenediamine dihydrochloride is typically encountered as a solid
substance. Its physical form can be variable, appearing as a powder, crystals, crystalline
powder, lumps, or even a fused solid.[1] The color of the compound is also subject to variation,
generally ranging from white to off-white.[2] However, shades of cream, yellow, pale brown,
blue, pink, pale gray, gray, beige, or purple have also been reported.[1][2]

This variability in color and form can be attributed to factors such as purity, manufacturing
process, and storage conditions. It is important to note that the compound may discolor over
time.

Physicochemical Properties
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A summary of the key quantitative physical and chemical data for N,N-Dimethyl-m-
phenylenediamine dihydrochloride is presented below.

Property Value Source(s)
Molecular Formula CsH14CI2N2 [1]
Molecular Weight 209.12 g/mol [3114]
Melting Point 217 °C (decomposes) [4]
Solubility Soluble in water (100 mg / 2 ]

mL)

Crystals, powder, crystalline
Appearance . [1]
powder, lumps, or fused solid

White to cream, yellow, pale
Color brown, blue, pink, gray, beige, [1112]

or purple

Experimental Protocols: Determination of Physical
Properties

The characterization of the physical properties of a chemical compound like N,N-Dimethyl-m-
phenylenediamine dihydrochloride follows established analytical chemistry protocols.

3.1 Visual Inspection: The form and color are determined by direct visual observation of the
sample under controlled lighting conditions. Any variations in color or morphology are noted.

3.2 Melting Point Determination: A calibrated melting point apparatus is used. A small, dry
sample is packed into a capillary tube and heated at a controlled rate. The temperature range
from the point at which the substance begins to melt to when it becomes completely liquid is
recorded. The observation of decomposition at the melting point is a critical characteristic.[4]

3.3 Solubility Testing: A predetermined mass of the compound is added to a specific volume of
a solvent (e.g., 100 mg into 2 mL of water) at a constant temperature.[4] The mixture is
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agitated, and the dissolution is observed. Solubility is categorized based on the extent of
dissolution (e.g., soluble, slightly soluble, insoluble).

The workflow for these characterization methods is outlined in the diagram below.

4 Workflow for Physical Property Determination A
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Figure 1. General workflow for determining the physical properties of a chemical substance.

Safety and Handling

N,N-Dimethyl-m-phenylenediamine dihydrochloride is classified as a hazardous substance.
It is toxic if swallowed, in contact with skin, or if inhaled.[5] It causes skin and serious eye
irritation and may cause respiratory irritation.[5] Appropriate personal protective equipment
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(PPE), including gloves, goggles, and respiratory protection, should be worn when handling
this chemical.[5][6] It is combustible and may form explosive dust mixtures in the air.[7]

Conclusion

N,N-Dimethyl-m-phenylenediamine dihydrochloride is a solid compound with a variable
crystalline form and a wide range of potential colors, from white to purple. Its key
physicochemical properties, such as a decomposition melting point of approximately 217 °C
and good solubility in water, are critical for its handling and application in research and
development. Adherence to standard safety protocols is mandatory when working with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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